Cas no 1804847-91-3 (Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804847-91-3
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4830555
• Update Time: 2025-06-14

Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C9H7F3N2O6/c1-19-7(16)2-4-8(14(17)18)5(3-6(15)13-4)20-9(10,11)12/h3H,2H2,1H3,(H,13,15)
• InChI Key： VJYINBFTHRTATR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(CC(=O)OC)=C1[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 0.5
• Topological Polar Surface Area: 110

Additional information on Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

Recent Advances in the Study of Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804847-91-3)

The compound Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804847-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate, highlighting its efficient production via a multi-step reaction involving nitration and esterification. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological investigations. Additionally, the presence of the trifluoromethoxy group was noted to enhance the compound's lipophilicity, thereby improving its membrane permeability and bioavailability.

In another groundbreaking study, researchers investigated the compound's inhibitory effects on bacterial enzymes, particularly those involved in cell wall synthesis. The results demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. This finding positions Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate as a potential lead compound for the development of next-generation antibiotics targeting drug-resistant pathogens.

Further research has also explored the compound's application in oncology. Preliminary in vitro studies revealed its ability to modulate key signaling pathways in cancer cells, including the PI3K/AKT/mTOR axis. These findings suggest that Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate could serve as a scaffold for designing novel anticancer agents, particularly for tumors with dysregulated kinase activity.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing studies are focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate represents a versatile and pharmacologically active compound with broad therapeutic potential. Its unique chemical structure and biological activity make it a valuable subject for further research in drug discovery and development. Future studies should aim to elucidate its precise molecular targets and explore its efficacy in preclinical models.